Cas no 1393477-36-5 (1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-Benzoxaborole-5-carboxaldehyde)

• Product Name: 1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-Benzoxaborole-5-carboxaldehyde
• CAS No: 1393477-36-5
• MF: C₁₀H₁₁BO₃
• MW: 190.003543138504
• MDL: MFCD27976908
• CID: 2111535
• PubChem ID: 76847491
• Update Time: 2025-07-15

1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-Benzoxaborole-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-Benzoxaborole-5-carboxaldehyde
• 1-hydroxy-3,3-dimethyl-1,3-dihydrobenzo[c][1,2]oxaborole-5-carbaldehyde
• AKOS037644953
• TQP1551
• CS-0078624
• C10H11BO3
• 2,1-Benzoxaborole-5-carboxaldehyde, 1,3-dihydro-1-hydroxy-3,3-dimethyl-
• 1393477-36-5
• CDQSRHQFSNQHJC-UHFFFAOYSA-N
• AS-55640
• 1-HYDROXY-3,3-DIMETHYL-2,1-BENZOXABOROLE-5-CARBALDEHYDE
• DA-30267
• W15712
• 1-hydroxy-3,3-dimethyl-1,3-dihydro-2,1-benzoxaborole-5-carbaldehyde
• MFCD27976908
• SCHEMBL14956016

• MDL： MFCD27976908
• Inchi： 1S/C10H11BO3/c1-10(2)8-5-7(6-12)3-4-9(8)11(13)14-10/h3-6,13H,1-2H3
• InChI Key： CDQSRHQFSNQHJC-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C=O)=CC=2C1(C)C)O

Computed Properties

• Exact Mass: 190.0801244g/mol
• Monoisotopic Mass: 190.0801244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-Benzoxaborole-5-carboxaldehyde

Introduction to 1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-Benzoxaborole-5-carboxaldehyde (CAS No. 1393477-36-5)

1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-Benzoxaborole-5-carboxaldehyde, identified by its CAS number 1393477-36-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the benzoxaborole class, a structural motif known for its utility in various chemical transformations and biological applications. The presence of a carboxaldehyde functional group at the 5-position of the benzoxaborole core imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The benzoxaborole scaffold itself is renowned for its stability and versatility, often serving as a key component in the development of pharmaceuticals and agrochemicals. The specific arrangement of substituents in 1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-Benzoxaborole-5-carboxaldehyde enhances its utility in cross-coupling reactions, particularly Suzuki-Miyaura couplings, which are fundamental in constructing biaryl systems. These systems are prevalent in many biologically active compounds, including drugs and natural products.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological properties. The 1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-Benzoxaborole-5-carboxaldehyde structure has been explored as a potential building block for molecules targeting various diseases. For instance, studies have demonstrated its role in generating derivatives with anti-inflammatory and anticancer activities. The carboxaldehyde group provides a versatile handle for further functionalization, allowing chemists to tailor the molecule’s properties for specific therapeutic applications.

The synthesis of 1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-Benzoxaborole-5-carboxaldehyde involves multi-step organic transformations that highlight the compound’s synthetic utility. The borylation and hydroxylation steps are critical in establishing the benzoxaborole core structure. Advanced synthetic methodologies have been employed to optimize yields and purity, ensuring that researchers can access this compound with high fidelity for their studies.

One of the most compelling aspects of 1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-Benzoxaborole-5-carboxaldehyde is its potential as a precursor for drug discovery. The benzoxaborole moiety has been shown to enhance binding affinity to biological targets due to its ability to form stable complexes with proteins and nucleic acids. Additionally, the carboxaldehyde functionality allows for further derivatization into esters or amides, expanding the chemical space available for medicinal chemists.

Recent advances in computational chemistry have also contributed to the understanding of 1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-Benzoxaborole-5-carboxaldehyde’s reactivity and interactions. Molecular modeling studies have predicted its behavior in various biochemical pathways, providing insights into how it might be incorporated into drug candidates. These predictions are crucial for guiding experimental efforts and reducing the time required to develop novel therapeutics.

The compound’s stability under various conditions makes it an attractive candidate for industrial applications as well. Its resistance to degradation under thermal and chemical stress ensures that it can be stored and handled efficiently without significant loss of potency. This stability is particularly important in pharmaceutical manufacturing processes where consistency is paramount.

Furthermore, the environmental impact of synthesizing 1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-Benzoxaborole-5-carboxaldehyde has been a focus of recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. These sustainable practices align with broader industry trends toward environmentally responsible chemical production.

The future prospects for 1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-Benzoxaborole-5-carboxaldehyde are bright given its versatility and potential applications. As research continues to uncover new biological activities and synthetic possibilities, this compound is likely to play an increasingly important role in both academic and industrial settings. Its integration into drug discovery pipelines could lead to the development of novel treatments for unmet medical needs.

In conclusion, 1393477 CAS NO: 1393477 - 36 - 5 represents a significant advancement in heterocyclic chemistry with implications for pharmaceutical development. Its unique structural features and reactivity make it a valuable tool for chemists and biologists alike. As our understanding of its properties grows， so too will its applications across multiple scientific disciplines.